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Compound of Interest

Compound Name: Mosapride citrate

Cat. No.: B1676758

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of
Mosapride Citrate's Prokinetic Efficacy with Alternative Agents, Supported by Experimental
Data.

Mosapride citrate, a selective serotonin 5-HT4 receptor agonist, has emerged as a significant
prokinetic agent, promoting gastrointestinal (GI) motility. This guide provides a comprehensive
comparison of its effects across different species—humans, dogs, rats, and guinea pigs—and
evaluates its performance against other prokinetic drugs like cisapride and itopride. The
information presented herein is supported by experimental data from various studies, with
detailed methodologies for key experiments to aid in research and development.

Mechanism of Action: The 5-HT4 Receptor Pathway

Mosapride citrate primarily exerts its prokinetic effect by stimulating 5-HT4 receptors on
enteric neurons. This activation enhances the release of acetylcholine (ACh), a key
neurotransmitter that induces smooth muscle contraction in the Gl tract, thereby increasing
motility.[1] Unlike some other prokinetics, mosapride shows high selectivity for the 5-HT4
receptor, which may contribute to its favorable safety profile, particularly concerning
cardiovascular effects.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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